Cas no 2092408-50-7 ((1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine)

(1-(3,5-Dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine is a heterocyclic amine derivative featuring a 1,2,3-triazole core substituted with a 3,5-dichlorobenzyl group and an aminomethyl functionality. This compound is of interest in medicinal chemistry and agrochemical research due to its structural versatility, enabling potential applications as a building block for biologically active molecules. The presence of the dichlorobenzyl moiety enhances lipophilicity, which may improve membrane permeability in drug design. The triazole ring offers stability and hydrogen-bonding capacity, while the primary amine provides a reactive handle for further derivatization. Its well-defined synthetic route allows for high purity and scalability, making it a valuable intermediate in the development of novel pharmaceuticals or crop protection agents.
(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine structure
2092408-50-7 structure
Product Name:(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine
CAS No:2092408-50-7
MF:C10H10Cl2N4
MW:257.11919927597
CID:5721550
PubChem ID:121200285
Update Time:2025-06-09

(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 2092408-50-7
    • AKOS026707974
    • F1907-3061
    • [1-[(3,5-dichlorophenyl)methyl]triazol-4-yl]methanamine
    • (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine
    • 1H-1,2,3-Triazole-4-methanamine, 1-[(3,5-dichlorophenyl)methyl]-
    • Inchi: 1S/C10H10Cl2N4/c11-8-1-7(2-9(12)3-8)5-16-6-10(4-13)14-15-16/h1-3,6H,4-5,13H2
    • InChI Key: PGUKYVJIUHSSCT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)CN1C=C(CN)N=N1)Cl

Computed Properties

  • Exact Mass: 256.0282517g/mol
  • Monoisotopic Mass: 256.0282517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • Boiling Point: 437.6±55.0 °C(Predicted)
  • pka: 7.29±0.29(Predicted)

(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D127951-100mg
(1-(3,5-Dichlorobenzyl)-1h-1,2,3-triazol-4-yl)methanamine
2092408-50-7
100mg
$ 95.00 2022-06-05
TRC
D127951-500mg
(1-(3,5-Dichlorobenzyl)-1h-1,2,3-triazol-4-yl)methanamine
2092408-50-7
500mg
$ 365.00 2022-06-05
TRC
D127951-1g
(1-(3,5-Dichlorobenzyl)-1h-1,2,3-triazol-4-yl)methanamine
2092408-50-7
1g
$ 570.00 2022-06-05
Life Chemicals
F1907-3061-0.25g
(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine
2092408-50-7 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-3061-0.5g
(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine
2092408-50-7 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-3061-1g
(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine
2092408-50-7 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-3061-2.5g
(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine
2092408-50-7 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-3061-5g
(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine
2092408-50-7 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-3061-10g
(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine
2092408-50-7 95%+
10g
$1684.0 2023-09-07

Additional information on (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine

Introduction to (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 2092408-50-7)

(1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 2092408-50-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a dichlorobenzyl moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The triazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is a common motif in pharmaceuticals due to its stability and ability to form hydrogen bonds. The presence of the dichlorobenzyl group adds further complexity and specificity to the molecule, potentially enhancing its interactions with biological targets. The combination of these structural elements in (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine makes it an intriguing subject for both academic and industrial research.

Recent studies have explored the potential applications of (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine in various therapeutic areas. One notable area of interest is its potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The specific interactions between the triazole ring and viral proteins may contribute to its antiviral properties.

In addition to antiviral activity, (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For instance, research published in the Cancer Research journal has shown that compounds with similar structures can induce apoptosis in cancer cells by targeting specific kinases and transcription factors.

The pharmacokinetic properties of (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine are also an important area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have provided valuable insights into the ADME profile of this compound. For example, it has been found to have good oral bioavailability and a favorable half-life, making it suitable for further development as an oral medication.

Toxicity studies are another critical aspect of evaluating the safety and efficacy of new compounds. Preliminary toxicity assessments of (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine have shown that it exhibits low toxicity at therapeutic concentrations. This is an encouraging finding that supports its potential for clinical use. However, more extensive toxicity studies are needed to fully understand its safety profile.

The synthesis of (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine has been optimized using modern synthetic techniques. The Click Chemistry approach, which involves the formation of a triazole ring through a copper-catalyzed azide–alkyne cycloaddition reaction (CuAAC), has been particularly effective in producing this compound with high yields and purity. This synthetic route not only simplifies the production process but also allows for easy modification of the molecule to explore different derivatives with enhanced properties.

In conclusion, (1-(3,5-dichlorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 2092408-50-7) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.